Cas no 62349-93-3 (Naphtho[2,3-b]thiirene, 1a,2,7,7a-tetrahydro-)

• Product Name: Naphtho[2,3-b]thiirene, 1a,2,7,7a-tetrahydro-
• CAS No: 62349-93-3
• MF: C₁₀H₁₀S
• MW: 162.251401424408
• CID: 448356
• PubChem ID: 21485097
• Update Time: 2025-04-19

Naphtho[2,3-b]thiirene, 1a,2,7,7a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]thiirene, 1a,2,7,7a-tetrahydro-
• 1a,2,7,7a-tetrahydronaphtho[2,3-b]thiirene
• SCHEMBL11725452
• 62349-93-3
• DTXSID80614588

• Inchi： 1S/C10H10S/c1-2-4-8-6-10-9(11-10)5-7(8)3-1/h1-4,9-10H,5-6H2
• InChI Key： WSXHDMRJBGEEKH-UHFFFAOYSA-N
• SMILES： S1C2CC3C=CC=CC=3CC12

Computed Properties

• Exact Mass: 162.0504
• Monoisotopic Mass: 162.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins